![molecular formula C17H23NO3 B598014 tert-Butyl 4-(3-formylphenyl)piperidine-1-carboxylate CAS No. 1198285-38-9](/img/structure/B598014.png)
tert-Butyl 4-(3-formylphenyl)piperidine-1-carboxylate
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Overview
Description
“tert-Butyl 4-(3-formylphenyl)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 1211569-51-5 . It has a molecular weight of 289.37 . The compound is stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-4-5-15(11-18)14-8-6-13(12-19)7-9-14/h6-9,12,15H,4-5,10-11H2,1-3H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 2D or 3D model of the molecule.
Physical And Chemical Properties Analysis
“this compound” is an oil that is stored at room temperature . It has a molecular weight of 289.37 .
Scientific Research Applications
Synthesis and Optimization
Tert-butyl 4-(3-formylphenyl)piperidine-1-carboxylate is acknowledged as a significant intermediate in the synthesis of various biologically active compounds. For instance, Zhang et al. (2018) outlined a method for synthesizing tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an essential intermediate for small molecule anticancer drugs. The synthesis process involves nucleophilic substitution, oxidation, halogenation, and elimination reactions, yielding a high total yield of 71.4%. The method’s effectiveness is underscored by its role in the development of anticancer drugs that address drug resistance issues in cancer treatment (Zhang, Ye, Xu, & Xu, 2018).
Structural Characterization and Molecular Studies
The structural characterization of this compound derivatives is vital for understanding their properties and potential applications. Sanjeevarayappa et al. (2015) synthesized tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate and conducted a thorough characterization using techniques such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis. The compound was further evaluated for its in vitro antibacterial and anthelmintic activity, demonstrating moderate anthelmintic activity (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015).
Crystallography and Material Studies
Crystallographic studies of this compound derivatives provide insights into their molecular packing and potential applications in material science. Didierjean et al. (2004) reported the crystal structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, revealing molecular packing driven by strong O-H...O=C hydrogen bonds, leading to infinite chains in the crystal structure. Such studies are crucial for understanding the material properties and potential applications of these compounds (Didierjean, Marin, Wenger, Briand, Aubry, & Guichard, 2004).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(3-formylphenyl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-17(2,3)21-16(20)18-9-7-14(8-10-18)15-6-4-5-13(11-15)12-19/h4-6,11-12,14H,7-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYNNFALXKPDOU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2=CC=CC(=C2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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